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Compound of Interest

Compound Name: Hexanoyl bromide

Cat. No.: B8684340

Hexanoyl Bromide: A Technical Overview

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of chemical reagents is paramount. This document provides a concise technical
summary of the key identifiers for hexanoyl bromide.

Core Chemical Data

The fundamental properties of hexanoyl bromide are summarized in the table below, offering
a clear reference for laboratory and research applications.

Identifier Value

CAS Number 51499-41-3[1][2]
Molecular Formula C6H11BrO[1]
Molecular Weight 179.05 g/mol [1]
Alternate Molecular Weight 179.057 g/mol [3]
Molecular Mass 179[4]

Logical Relationship of Identifiers
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The following diagram illustrates the relationship between the common identifiers for a
chemical substance like hexanoyl bromide. The CAS number serves as a unique, universal
identifier, while the molecular formula describes the elemental composition, from which the
molecular weight is calculated.
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Caption: Relationship between chemical name, CAS number, molecular formula, and molecular

weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.guidechem.com/dictionary_keys_Hexanoyl%20bromide.html
https://www.chemsynthesis.com/base/chemical-structure-35343.html
https://www.reactory.app/compounds/hexanoyl-bromide
https://www.benchchem.com/product/b8684340#hexanoyl-bromide-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8684340#hexanoyl-bromide-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8684340#hexanoyl-bromide-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8684340#hexanoyl-bromide-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8684340?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8684340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

